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Compound of Interest

Compound Name:
Cap-dependent endonuclease-IN-

26

Cat. No.: B12428685 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of Cap-dependent endonuclease-IN-26, a potent antiviral

research compound. Adherence to these procedures is critical due to the compound's

hazardous properties.

Key Safety and Disposal Information
The following table summarizes the essential safety and disposal data for Cap-dependent
endonuclease-IN-26.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12428685?utm_src=pdf-interest
https://www.benchchem.com/product/b12428685?utm_src=pdf-body
https://www.benchchem.com/product/b12428685?utm_src=pdf-body
https://www.benchchem.com/product/b12428685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Citation

Chemical Name
Cap-dependent endonuclease-

IN-26
[1]

CAS Number 1370238-26-8 [1]

Molecular Formula C23H23N3O3 [1]

Molecular Weight 389.45 g/mol [1]

Primary Hazards

Harmful if swallowed. Very

toxic to aquatic life with long-

lasting effects.

[1]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection, face

protection.

Handling Precautions

Avoid inhalation, contact with

eyes and skin. Do not eat,

drink, or smoke when using

this product. Wash skin

thoroughly after handling.

Avoid release to the

environment.

[1]

Storage Conditions

Keep container tightly sealed

in a cool, well-ventilated area.

Store at -20°C (powder) or

-80°C (in solvent).

[1]

Disposal Method

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Step-by-Step Disposal Protocol
To ensure the safe and compliant disposal of Cap-dependent endonuclease-IN-26, follow the

detailed steps below. This protocol is designed to minimize exposure and prevent

environmental contamination.
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1. Personal Protective Equipment (PPE) Confirmation:

Before handling the compound, ensure you are wearing the appropriate PPE, including

chemical-resistant gloves (e.g., nitrile), a lab coat, and safety glasses or goggles.

2. Waste Segregation:

Solid Waste: Collect any solid Cap-dependent endonuclease-IN-26 waste, including

unused product and contaminated items (e.g., weigh boats, pipette tips), in a clearly labeled,

sealed container. The label should include the chemical name, CAS number, and relevant

hazard symbols.

Liquid Waste: If the compound is in a solvent, collect the solution in a designated, leak-proof,

and clearly labeled hazardous waste container. The label must identify the solvent and the

dissolved compound. Do not mix with other incompatible waste streams.

Contaminated Labware: Dispose of grossly contaminated disposable labware as solid

chemical waste. Non-disposable glassware should be decontaminated by rinsing with an

appropriate solvent, and the rinsate collected as hazardous liquid waste.

3. Waste Collection and Storage:

Store the sealed hazardous waste containers in a designated, secure area away from

general laboratory traffic. This area should be well-ventilated and have secondary

containment to prevent spills.

Follow your institution's specific guidelines for the temporary storage of hazardous chemical

waste.

4. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste. Provide them with a complete inventory of the waste,

including the chemical name and quantity.

5. Documentation:
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Maintain accurate records of the amount of Cap-dependent endonuclease-IN-26 disposed

of, in accordance with your institution's and local regulations' requirements for hazardous

waste tracking.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Cap-
dependent endonuclease-IN-26.

Start: Disposal of
Cap-dependent endonuclease-IN-26

Is the waste solid or liquid?

Collect in a labeled, sealed
solid hazardous waste container.

Solid

Collect in a labeled, sealed
liquid hazardous waste container.

Liquid

Store waste in a designated,
secure area with secondary containment.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Complete required waste disposal
documentation.

End: Disposal Complete
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Click to download full resolution via product page

Caption: Disposal workflow for Cap-dependent endonuclease-IN-26.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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